![molecular formula C15H14O5S B2895805 4-[(2,5-Dimethylbenzenesulfonyl)oxy]benzoic acid CAS No. 721916-19-4](/img/structure/B2895805.png)
4-[(2,5-Dimethylbenzenesulfonyl)oxy]benzoic acid
Description
“4-[(2,5-Dimethylbenzenesulfonyl)oxy]benzoic acid” is a chemical compound with the molecular formula C15H14O5S and a molecular weight of 306.33 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “4-[(2,5-Dimethylbenzenesulfonyl)oxy]benzoic acid” consists of a benzoic acid moiety linked to a 2,5-dimethylbenzenesulfonyl group via an oxygen atom .Scientific Research Applications
Synthesis and Molecular Structure
- Synthesis of Structural Isomers : Research has been conducted on the synthesis of structural isomers related to 4-[(2,5-Dimethylbenzenesulfonyl)oxy]benzoic acid, providing insights into their crystal and molecular-electronic structures. The study offers valuable information on the steric hindrance of these molecules and their framework organization through hydrogen bonds (Rublova et al., 2017).
Chemical Reactions and Catalysts
- Ritter Reaction Catalysis : Research indicates that organic acids like 2,4-dinitrobenzenesulfonic acid, which share structural similarities with 4-[(2,5-Dimethylbenzenesulfonyl)oxy]benzoic acid, can catalyze the Ritter reaction of secondary benzylic alcohols, forming N-benzylacetamides (Sanz et al., 2007).
- Activation of Hydrogen Peroxide : Certain selenoxides, including compounds structurally related to 4-[(2,5-Dimethylbenzenesulfonyl)oxy]benzoic acid, have been identified as effective catalysts for activating hydrogen peroxide in bromination reactions of organic substrates (Goodman & Detty, 2004).
Pharmaceutical and Medical Applications
- Antidepressant Metabolism : A study on a novel antidepressant, Lu AA21004, which is structurally related to 4-[(2,5-Dimethylbenzenesulfonyl)oxy]benzoic acid, explored its oxidative metabolism. This research provides insights into the enzymatic processes involved in metabolizing similar compounds (Hvenegaard et al., 2012).
properties
IUPAC Name |
4-(2,5-dimethylphenyl)sulfonyloxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O5S/c1-10-3-4-11(2)14(9-10)21(18,19)20-13-7-5-12(6-8-13)15(16)17/h3-9H,1-2H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAOOCGCZOMEKHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)OC2=CC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2,5-Dimethylbenzenesulfonyl)oxy]benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Potassium 3-[3-(tert-butoxy)-3-oxopropyl]pyridine-2-carboxylate](/img/structure/B2895726.png)
![1-[2-Chloro-4-(trifluoromethoxy)phenyl]ethanone](/img/structure/B2895734.png)
![3-(furan-2-yl)-2-(p-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione](/img/structure/B2895736.png)
![Methyl 2-[(4-chlorophenyl)methyl-[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]acetate](/img/structure/B2895737.png)
![3-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)phenyl]-2-fluoropropanoic acid](/img/structure/B2895739.png)
![N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-ethoxybenzamide hydrochloride](/img/structure/B2895740.png)
